Sdpflrfamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sdpflrfamide is a peptide that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a synthetic peptide that was first synthesized in 2010 by researchers at the University of California. Since then, several studies have been conducted to explore the properties and applications of this peptide.
Mechanism Of Action
Sdpflrfamide exerts its effects by binding to specific receptors in the body. It has been shown to bind to the mu-opioid receptor, which is involved in pain modulation. It also binds to the formyl peptide receptor, which is involved in inflammation and immune response.
Biochemical And Physiological Effects
Sdpflrfamide has been shown to have several biochemical and physiological effects. It has been shown to decrease pain sensitivity in animal models, reduce inflammation, and inhibit tumor growth. It has also been shown to have neuroprotective effects, protecting neurons from damage and promoting their survival.
Advantages And Limitations For Lab Experiments
One advantage of using sdpflrfamide in lab experiments is its specificity. It binds to specific receptors, allowing researchers to study the effects of targeting these receptors. However, one limitation is that it is a synthetic peptide, which may limit its applicability in vivo.
Future Directions
There are several future directions for research on sdpflrfamide. One area of interest is its potential use as a treatment for neurodegenerative diseases. Another area of interest is its potential use in combination with other therapies, such as chemotherapy, to enhance their effectiveness. Additionally, further research is needed to optimize the synthesis and purification of sdpflrfamide to improve its efficacy and reduce its cost.
Synthesis Methods
Sdpflrfamide is synthesized using solid-phase peptide synthesis (SPPS) techniques. This method involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid support. The peptide is then cleaved from the support and purified using high-performance liquid chromatography (HPLC).
Scientific Research Applications
Sdpflrfamide has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-tumor properties. Research has also focused on its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
CAS RN |
110325-86-5 |
---|---|
Product Name |
Sdpflrfamide |
Molecular Formula |
C42H61N11O10 |
Molecular Weight |
880 g/mol |
IUPAC Name |
(3S)-3-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-4-[(2S)-2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]carbamoyl]pyrrolidin-1-yl]-4-oxobutanoic acid |
InChI |
InChI=1S/C42H61N11O10/c1-24(2)19-30(38(60)48-28(15-9-17-47-42(45)46)37(59)49-29(35(44)57)20-25-11-5-3-6-12-25)50-39(61)31(21-26-13-7-4-8-14-26)51-40(62)33-16-10-18-53(33)41(63)32(22-34(55)56)52-36(58)27(43)23-54/h3-8,11-14,24,27-33,54H,9-10,15-23,43H2,1-2H3,(H2,44,57)(H,48,60)(H,49,59)(H,50,61)(H,51,62)(H,52,58)(H,55,56)(H4,45,46,47)/t27-,28-,29-,30-,31-,32-,33-/m0/s1 |
InChI Key |
ACTMUKLKAJMUEA-MRNVWEPHSA-N |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N)NC(=O)[C@H](CC2=CC=CC=C2)NC(=O)[C@@H]3CCCN3C(=O)[C@H](CC(=O)O)NC(=O)[C@H](CO)N |
SMILES |
CC(C)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC1=CC=CC=C1)C(=O)N)NC(=O)C(CC2=CC=CC=C2)NC(=O)C3CCCN3C(=O)C(CC(=O)O)NC(=O)C(CO)N |
Canonical SMILES |
CC(C)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC1=CC=CC=C1)C(=O)N)NC(=O)C(CC2=CC=CC=C2)NC(=O)C3CCCN3C(=O)C(CC(=O)O)NC(=O)C(CO)N |
Other CAS RN |
110325-86-5 |
sequence |
SDPFLRF |
synonyms |
SDPFLRFamide Ser-As-Pro-Phe-Leu-Arg-Phe-amide seryl-aspartyl-prolyl-phenylalanyl-leucyl-arginyl-phenylalanyl-amide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.